(5E)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}-1-(4-ethylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione

• IUPAC Name: (5E)-5-[(2,5-dimethyl-1-pyridin-3-ylpyrrol-3-yl)methylidene]-1-(4-ethylphenyl)-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C24H22N4O3/c1-4-17-7-9-19(10-8-17)28-23(30)21(22(29)26-24(28)31)13-18-12-15(2)27(16(18)3)20-6-5-11-25-14-20/h5-14H,4H2,1-3H3,(H,26,29,31)/b21-13+
• InChI Key: LPIYKLARIBDFJO-FYJGNVAPSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)N2C(=O)C(=CC3=C(N(C(=C3)C)C4=CN=CC=C4)C)C(=O)NC2=O
• Isomeric SMILES: CCC1=CC=C(C=C1)N2C(=O)/C(=C/C3=C(N(C(=C3)C)C4=CN=CC=C4)C)/C(=O)NC2=O
• Molecular Formula: C24H22N4O3
• Molecular Weight: 414.5 g/mol

Description

The compound (5E)-5-{[2,5-dimethyl-1-(pyridin-3-yl)-1H-pyrrol-3-yl]methylidene}-1-(4-ethylphenyl)pyrimidine-2,4,6(1H,3H,5H)-trione is a complex organic molecule

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of this compound typically involves multi-step organic reactions. The initial steps often include the formation of the pyrimidine core, followed by the introduction of the pyrrol and pyridine rings through various substitution reactions. Common reagents used in these reactions include:

• Pyridine derivatives
• Pyrrol derivatives
• Aromatic aldehydes

The reaction conditions often require:

• Anhydrous solvents such as dichloromethane or toluene
• Catalysts like Lewis acids (e.g., AlCl3)
• Temperature control to ensure the stability of intermediates

Industrial Production Methods: Industrial production of this compound may involve:

• Batch reactors for controlled synthesis
• Continuous flow reactors for large-scale production
• Purification techniques such as recrystallization and chromatography to ensure high purity

Chemical Reactions Analysis

Types of Reactions: This compound can undergo various chemical reactions, including:

• Oxidation : Using oxidizing agents like potassium permanganate or hydrogen peroxide
• Reduction : Employing reducing agents such as sodium borohydride or lithium aluminum hydride
• Substitution : Nucleophilic or electrophilic substitution reactions

Common Reagents and Conditions:

• Oxidation : Potassium permanganate in acidic or neutral medium
• Reduction : Sodium borohydride in methanol or ethanol
• Substitution : Halogenated solvents and catalysts like palladium on carbon

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example:

• Oxidation : Formation of carboxylic acids or ketones
• Reduction : Formation of alcohols or amines
• Substitution : Introduction of various functional groups like halides or alkyl groups

Scientific Research Applications

This compound has diverse applications in scientific research, including:

• Chemistry : Used as a building block for synthesizing more complex molecules
• Biology : Potential applications in studying enzyme interactions and metabolic pathways
• Medicine : Investigated for its potential therapeutic properties, including anti-inflammatory and anticancer activities
• Industry : Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism by which this compound exerts its effects involves:

• Molecular Targets : Binding to specific enzymes or receptors in biological systems
• Pathways Involved : Modulating signaling pathways related to inflammation, cell proliferation, and apoptosis

Comparison with Similar Compounds

Similar Compounds:

• Dichloroaniline : Aniline derivatives with chlorine substitutions
• Flubendiamide : A phthalic acid diamide used as an insecticide

Uniqueness: This compound is unique due to its specific substitution pattern and the combination of pyrimidine, pyrrol, and pyridine rings. This structural uniqueness contributes to its distinct chemical and biological properties, making it a valuable compound for various applications.